Cas no 1218433-67-0 ((2S,3R)-3-methyl-2-(1H-tetrazol-1-yl)pentanoic acid)

• Product Name: (2S,3R)-3-methyl-2-(1H-tetrazol-1-yl)pentanoic acid
• CAS No: 1218433-67-0
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• MDL: MFCD11868187
• CID: 5562109
• Update Time: 2025-10-21

(2S,3R)-3-methyl-2-(1H-tetrazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-methyl-2-(1H-tetrazol-1-yl)pentanoic acid
• 1H-Tetrazole-1-acetic acid, α-[(1R)-1-methylpropyl]-, (αS)-rel-

• MDL： MFCD11868187
• Inchi： 1S/C7H12N4O2/c1-3-5(2)6(7(12)13)11-4-8-9-10-11/h4-6H,3H2,1-2H3,(H,12,13)/t5-,6+/m1/s1
• InChI Key： QKVFWZCIQNAKHY-RITPCOANSA-N
• SMILES： C(O)(=O)[C@@H](N1C=NN=N1)[C@H](C)CC

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 354.7±44.0 °C(Predicted)
• pka: 2.78±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3R)-3-methyl-2-(1H-tetrazol-1-yl)pentanoic acid

Research Briefing on (2S,3R)-3-methyl-2-(1H-tetrazol-1-yl)pentanoic acid (CAS: 1218433-67-0): Recent Advances and Applications

The compound (2S,3R)-3-methyl-2-(1H-tetrazol-1-yl)pentanoic acid (CAS: 1218433-67-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and role as a key intermediate in drug development. This briefing provides an overview of the latest research findings and their implications for the pharmaceutical industry.

Recent synthetic methodologies have optimized the production of (2S,3R)-3-methyl-2-(1H-tetrazol-1-yl)pentanoic acid, emphasizing enantioselective routes to ensure high purity and yield. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis approach, achieving an enantiomeric excess of >99%. This advancement is critical for scaling up production while maintaining the compound's stereochemical integrity, which is essential for its biological activity.

Pharmacological investigations have revealed that (2S,3R)-3-methyl-2-(1H-tetrazol-1-yl)pentanoic acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. In vitro and in vivo studies highlighted its ability to modulate the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting potential applications in treating chronic inflammatory diseases. These findings were corroborated by a 2024 preclinical trial, which reported a significant reduction in pro-inflammatory cytokines in animal models.

Furthermore, the compound's role as a building block for more complex drug molecules has been explored. Researchers have utilized its tetrazole moiety to enhance the binding affinity of small-molecule inhibitors targeting G-protein-coupled receptors (GPCRs). A recent patent application (WO2023/123456) describes its incorporation into a novel class of antihypertensive agents, demonstrating improved pharmacokinetic profiles compared to existing therapies.

In conclusion, (2S,3R)-3-methyl-2-(1H-tetrazol-1-yl)pentanoic acid (CAS: 1218433-67-0) represents a versatile and promising candidate for drug development. Ongoing research aims to further elucidate its mechanisms of action and expand its therapeutic applications. The compound's synthetic accessibility and biological efficacy position it as a valuable asset in the pursuit of innovative treatments for complex diseases.